Cas no 1510317-32-4 ((1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine)

(1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine is a brominated cyclobutyl methanamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-bromophenyl substituent and a rigid 3,3-dimethylcyclobutyl scaffold, which may enhance steric and electronic properties for targeted interactions. The primary amine functionality offers versatility for further derivatization, enabling the synthesis of novel bioactive compounds. This compound’s well-defined stereochemistry and stability under standard conditions make it a valuable intermediate in medicinal chemistry, particularly for exploring structure-activity relationships. Its bromine moiety also facilitates cross-coupling reactions, expanding its utility in synthetic organic chemistry. High purity and consistent quality ensure reliable performance in research applications.
(1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine structure
1510317-32-4 structure
Product Name:(1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine
CAS No:1510317-32-4
MF:C13H18BrN
MW:268.192722797394
CID:5058019
PubChem ID:65000757
Update Time:2025-06-08

(1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-(4-bromophenyl)-3,3-dimethylcyclobutyl)methanamine
    • [1-(4-bromophenyl)-3,3-dimethylcyclobutyl]methanamine
    • (1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine
    • Inchi: 1S/C13H18BrN/c1-12(2)7-13(8-12,9-15)10-3-5-11(14)6-4-10/h3-6H,7-9,15H2,1-2H3
    • InChI Key: IHUVVEVALVZTPQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1(CN)CC(C)(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 221
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26

(1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine Pricemore >>

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Additional information on (1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine

Professional Introduction to Compound with CAS No. 1510317-32-4 and Product Name: (1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine

The compound with the CAS number 1510317-32-4 and the product name (1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a bromophenyl group and a dimethylcyclobutyl moiety, offers a versatile platform for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising pharmacological activities. The presence of the bromophenyl group in (1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine suggests potential interactions with various biological targets, making it an attractive candidate for drug discovery programs. The dimethylcyclobutyl substituent contributes to the compound's steric bulk, which can influence its binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential utility in the synthesis of more complex molecules. The bromine atom in the 4-bromophenyl group provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in the pharmaceutical industry to construct biaryl structures, which are prevalent in many bioactive compounds.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The dimethylcyclobutyl group in (1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine introduces rigidity into the molecular framework, which can enhance binding stability and improve pharmacokinetic properties. This feature has been particularly valuable in the design of kinase inhibitors, where structural constraints are often critical for optimal activity.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial screenings have indicated that it exhibits moderate affinity for certain protein targets, suggesting potential therapeutic applications in areas such as inflammation and cancer. However, further detailed studies are required to fully elucidate its mechanism of action and to identify any possible off-target effects.

The synthesis of (1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yields and purity. Advances in catalytic methods have recently enabled more efficient synthetic strategies, which could facilitate the large-scale production of this compound for research purposes.

In conclusion, the compound with CAS number 1510317-32-4 and product name (1-(4-Bromophenyl)-3,3-dimethylcyclobutyl)methanamine represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive molecule for medicinal chemists. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.

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